Cas no 120280-13-9 (rac-Dorzolamide)

rac-Dorzolamide is a carbonic anhydrase inhibitor primarily used in ophthalmic formulations to reduce intraocular pressure (IOP) in conditions such as glaucoma and ocular hypertension. As a racemic mixture, it exhibits stereoselective inhibition of carbonic anhydrase II (CA-II), effectively decreasing aqueous humor production in the ciliary processes. Its sulfonamide-based structure ensures high affinity for the enzyme's active site, enhancing therapeutic efficacy. The compound's topical application minimizes systemic side effects while maintaining localized action. rac-Dorzolamide is often combined with other IOP-lowering agents to achieve synergistic effects. Its stability, solubility, and favorable pharmacokinetic profile make it a reliable choice for long-term ocular therapy.

rac-Dorzolamide structure

Product Name:rac-Dorzolamide

CAS No:120280-13-9

MF:C₁₀H₁₆N₂O₄S₃

MW:324.44003868103

CID:63488

PubChem ID:3154

Update Time:2025-07-02

rac-Dorzolamide Chemical and Physical Properties

Names and Identifiers

- 4-(Ethylamino)-6-methyl-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide
- 4-(Ethylamino)-5,6-dihydro-6-methyl-4H-thieno[2,3-b]thiopyran-2-sulfonamide 7,7-dioxide
- 4-(ethylamino)-6-methyl-7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide
- 5,6-Dihydro-4H-4-N Ethylamino-6-Methyl Thieno-Thiopyran-2-Sulfonamide-7-Dioxide
- rac-Dorzolamide
- TRANS-6-METHYL-4-ETHYLAMINO-5,6-DIHYDRO-4H-THIENO(2,3-B)THIOPYRAN-2-SULFONAMIDE-7,7-DIOXIDE
- trans-6-Methyl-4-ethylamino-5,6-dihydro-4H-thieno[2,3-b]thiopyran-2-sulfonamide-7,7-dioxide
- (cis,trans)-5,6-dihydro-4H-4-ethylamino-6-methylthieno[2,3-b]thiopyran-2-sulfonamide-7,7-dioxide
- 5,6-dihydro-4-ethylamino-6-methyl-4H-thieno[2,3-b]thiopyran-2-sulfona
- 5,6-dihydro-4H-4-ethylamino-6-methylthieno(2,3-b)thiopyran-2-sulfonamide-7,7,-dioxide
- dorzolamide
- 4H-Thieno[2,3-b]thiopyran-2-sulfonamide, 4-(ethylamino)-5,6-dihydro-6-methyl-, 7,7-dioxide
- HMS3868E03
- (4R,?6R)?-Dorzolamide
- 120280-13-9
- IAVUPMFITXYVAF-UHFFFAOYSA-N
- 4-(Ethylamino)-5,6-dihydro-6-methyl-4H-thieno[2,3-b]thiopyran-2-sulfonamide7,7-dioxide
- BDBM50043906
- 4H-Thieno[2,3-b]thiopyran-2-sulfonamide,4-(ethylamino)-5,6-dihydro-6-methyl-, 7,7-dioxide
- DTXSID10274396
- 4H-Thieno[2,3-b]thiopyran-2-sulfonamide,4-(ethylamino)-5,6-dihydro-6-methyl-, 7,7-dioxide, (4R-cis)-
- (4-Ethylamino)-5,6-dihydro-6-methyl-4H-thieno(2,3B)thiopyran-2-sulphonamide-7,7-dioxide
- 4-(Ethylamino)-6-methyl-7,7-dioxo-4,5,6,7-tetrahydro-7lambda~6~-thieno[2,3-b]thiopyran-2-sulfonamide
- DORZOLAMIDE BASE
- AKOS015914563
- DTXSID70861261
- CHEMBL269001
- SCHEMBL3306381
- HMS3745I07
- MDL： MFCD00878593
- Inchi： 1S/C10H16N2O4S3/c1-3-12-8-4-6(2)18(13,14)10-7(8)5-9(17-10)19(11,15)16/h5-6,8,12H,3-4H2,1-2H3,(H2,11,15,16)
- InChI Key： IAVUPMFITXYVAF-UHFFFAOYSA-N
- SMILES： S1(C2=C(C=C(S(N)(=O)=O)S2)C(CC1C)NCC)(=O)=O

Computed Properties

Exact Mass: 324.02700
Monoisotopic Mass: 324.02722052g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 534
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 151Å²

Experimental Properties

Density: 1.53
Boiling Point: 575.8 °C at 760 mmHg
Flash Point: 575.8 °C at 760 mmHg
PSA: 151.33000
LogP: 3.86480

rac-Dorzolamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D535145-5mg	rac-Dorzolamide	120280-13-9	5mg	$ 173.00	2023-09-07
TRC	D535145-10mg	rac-Dorzolamide	120280-13-9	10mg	$ 287.00	2023-09-07
TRC	D535145-25mg	rac-Dorzolamide	120280-13-9	25mg	$ 679.00	2023-09-07
TRC	D535145-50mg	rac-Dorzolamide	120280-13-9	50mg	$1246.00	2023-05-18